Cas no 113258-90-5 (4-Isoquinolinol,1,2,3,4-tetrahydro-2-methyl-4-phenyl-)

• Product Name: 4-Isoquinolinol,1,2,3,4-tetrahydro-2-methyl-4-phenyl-
• CAS No: 113258-90-5
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 150642
• PubChem ID: 3081031
• Update Time: 2025-04-19

4-Isoquinolinol,1,2,3,4-tetrahydro-2-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinol,1,2,3,4-tetrahydro-2-methyl-4-phenyl-
• 2-methyl-4-phenyl-1,3-dihydroisoquinolin-4-ol
• 4-hydroxy-2-methyl-4-phenyl-1,2,3,4-tetrahydroisoquinoline
• 2-methyl-4-phenyl-1,2,3,4-tetrahydroisoquinolin-4-ol
• 4-Isoquinolinol, 1,2,3,4-tetrahydro-2-methyl-4-phenyl-, (+-)-
• PI-OH
• 113258-90-5
• CHEMBL309662
• DTXSID50921019

• Inchi： 1S/C16H17NO/c1-17-11-13-7-5-6-10-15(13)16(18,12-17)14-8-3-2-4-9-14/h2-10,18H,11-12H2,1H3
• InChI Key： KEVNEIPRCIYVOT-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CC=2)C2C=CC=CC=2CN(C)C1

Computed Properties

• Exact Mass: 239.13111
• Monoisotopic Mass: 239.131014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5
• XLogP3: 2.2

Experimental Properties

• Density: 1.156
• Boiling Point: 377°Cat760mmHg
• Flash Point: 130.2°C
• Refractive Index: 1.619
• PSA: 23.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines 4-phenyltetrahydroisoquinolines